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Cat. No.: B15546565 Get Quote

An In-depth Technical Guide to the Solubility of Copper(II) Tartrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of copper(II) tartrate
hydrate in various solvents. Due to the limited availability of extensive quantitative data in

publicly accessible literature, this guide presents the known quantitative values, summarizes

qualitative solubility information, and offers a detailed experimental protocol for the

determination of the solubility product constant (Ksp), enabling researchers to ascertain

solubility in their specific solvent systems.

Executive Summary
Copper(II) tartrate hydrate (CuC₄H₄O₆·nH₂O) is a coordination complex with relevance in

various fields, including electroplating, as a catalyst, and potentially in pharmaceutical

applications. Its solubility is a critical parameter for its application and formulation. This

document consolidates the available solubility data and provides a practical guide for its

experimental determination.

Generally, copper(II) tartrate hydrate is characterized by low solubility in water, which can be

significantly influenced by temperature, pH, and the presence of complexing agents. It is known

to be soluble in acidic and alkaline solutions.

Quantitative Solubility Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15546565?utm_src=pdf-interest
https://www.benchchem.com/product/b15546565?utm_src=pdf-body
https://www.benchchem.com/product/b15546565?utm_src=pdf-body
https://www.benchchem.com/product/b15546565?utm_src=pdf-body
https://www.benchchem.com/product/b15546565?utm_src=pdf-body
https://www.benchchem.com/product/b15546565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary quantitative measure of the solubility of a sparingly soluble salt like copper(II)

tartrate in a specific medium is its solubility product constant (Ksp). One study determined the

solubility constant (Ks) in a solution of defined ionic strength.

Compound
Solvent
System

Temperatur
e (°C)

Solubility
Constant
(Ks)

Molar
Solubility
(mol/L)

Reference

Copper(II)

Tartrate

Dihydrate

0.3 mole/L

(H, Na)NO₃

(Ionic

Strength =

0.3)

25 10-7.44 1.91 x 10-4 [1]

Note: The molar solubility (S) is calculated from the solubility product constant (Ks = S²) for a

1:1 electrolyte.

Qualitative Solubility Profile
For many common solvents, only qualitative data is available. The following table summarizes

the observed solubility of copper(II) tartrate hydrate.
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Solvent Solubility Description Reference

Water

Slightly soluble to insoluble. Its

solubility may increase with

temperature.

[2]

Acidic Solutions

Soluble. The tartrate ion is

protonated, shifting the

equilibrium towards

dissolution.

Alkaline Solutions

Soluble, particularly in

ammonia solutions, due to the

formation of soluble copper(II)-

ammonia complexes. Copper

carboxylates are generally

more soluble in basic

solutions.

[2][3]

Ethanol Insoluble.

Methanol

No specific quantitative data

available; generally expected

to be poorly soluble.

Acetone

No specific quantitative data

available; generally expected

to be poorly soluble.

Excess Tartrate
Soluble due to the formation of

a soluble complex.

Factors Influencing Solubility
Several factors can impact the solubility of copper(II) tartrate hydrate:

pH: As a salt of a weak acid, the solubility of copper(II) tartrate is pH-dependent. In acidic

conditions, the tartrate anion is protonated, which drives the dissolution equilibrium forward.

In basic conditions, particularly with ammonia, the formation of stable copper(II)-amine

complexes enhances solubility.[2]
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Temperature: The dissolution of copper(II) tartrate in water is likely an endothermic process,

meaning solubility tends to increase with higher temperatures.[2]

Complex Formation: The presence of ligands that can form stable complexes with copper(II)

ions, such as ammonia or excess tartrate ions, will significantly increase the solubility of

copper(II) tartrate.[2]

Experimental Protocol: Determination of the
Solubility Product Constant (Ksp)
The following is a detailed methodology for the spectrophotometric determination of the Ksp of

copper(II) tartrate in an aqueous solution. This method is based on the characteristic blue color

of the hexaaquacopper(II) ion, [Cu(H₂O)₆]²⁺, which allows for its concentration to be

determined using Beer's Law.[4][5]

Materials and Equipment
Copper(II) tartrate hydrate

Copper(II) sulfate pentahydrate (for standard solutions)

Sodium tartrate

Distilled or deionized water

Volumetric flasks (10 mL and 100 mL)

Pipettes

Centrifuge and centrifuge tubes

Spectrophotometer and cuvettes

Millipore filter and syringe (optional)

Preparation of a Saturated Copper(II) Tartrate Solution
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Prepare a saturated solution of copper(II) tartrate by mixing solutions of copper(II) sulfate

and sodium tartrate. The concentrations of the initial solutions should be sufficient to exceed

the solubility of copper(II) tartrate, leading to its precipitation. For instance, combine equal

volumes of 0.10 M copper(II) sulfate and 0.10 M sodium tartrate.[4]

Allow the solution to equilibrate for at least 15 minutes to ensure the formation of the

precipitate and saturation of the supernatant.[5]

Separate the solid precipitate from the saturated solution (supernatant) by centrifugation.[5]

Carefully decant the clear, blue supernatant. If any cloudiness persists, filter the supernatant

using a Millipore filter. This clear solution is the saturated solution of copper(II) tartrate.[5]

Preparation of Standard Copper(II) Solutions
Prepare a stock solution of known copper(II) concentration (e.g., 0.100 M) using copper(II)

sulfate.

Create a series of standard solutions of decreasing concentration (e.g., 0.02 M, 0.018 M,

0.015 M, 0.012 M, 0.010 M) by diluting the stock solution. It is crucial to add an excess of

sodium tartrate to these standards to mimic the matrix of the saturated solution.[5]

Spectrophotometric Analysis
Set the spectrophotometer to a wavelength of 675 nm.[5]

Use a blank solution containing sodium tartrate at a similar concentration to the standards to

zero the absorbance.[5]

Measure the absorbance of each of the standard copper(II) solutions.

Plot a calibration curve of absorbance versus the known copper(II) concentrations of the

standard solutions.

Measure the absorbance of the saturated copper(II) tartrate solution.

Use the calibration curve to determine the concentration of copper(II) ions in the saturated

solution.
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Calculation of Ksp
The dissociation of copper(II) tartrate in water is represented by the equation: CuC₄H₄O₆(s)

⇌ Cu²⁺(aq) + C₄H₄O₆²⁻(aq)[4]

The solubility product constant is given by the expression: Ksp = [Cu²⁺][C₄H₄O₆²⁻][4]

Since the dissolution of one mole of copper(II) tartrate yields one mole of Cu²⁺ and one mole

of C₄H₄O₆²⁻, the concentrations of these ions in a saturated solution in pure water are equal

to the molar solubility (S). Therefore, Ksp = S².

The concentration of Cu²⁺ determined from the spectrophotometric analysis is the molar

solubility (S).

Calculate the Ksp by squaring the determined molar solubility.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of the

solubility product constant of copper(II) tartrate.
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Caption: Experimental workflow for determining the Ksp of copper(II) tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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